Cas no 502650-66-0 (Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate)

Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate structure
502650-66-0 structure
Product Name:Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate
CAS No:502650-66-0
MF:C8H14O3
MW:158.194962978363
MDL:MFCD06799097
CID:1072649
PubChem ID:24722409
Update Time:2025-04-20

Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate
    • LogP
    • 4-BENZYL-2-METHYL-1,2,4-THIADIAZOLIDINE-3,5-DIONE
    • Cyclopentanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester, (1R,2R)-rel-
    • Trans-2-Hydroxymethyl-cyclopentanecarboxylic acid methyl ester
    • MFCD06799097
    • 502650-66-0
    • SCHEMBL4135155
    • DTXSID10641342
    • Methyl (1R,2R)-2-(hydroxymethyl)cyclopentane-1-carboxylate
    • METHYLTRANS-2-HYDROXYMETHYLCYCLOPENTANE-1-CARBOXYLATE
    • IHJMUKVEQZAEKV-NKWVEPMBSA-N
    • MDL: MFCD06799097
    • Inchi: 1S/C8H14O3/c1-11-8(10)7-4-2-3-6(7)5-9/h6-7,9H,2-5H2,1H3/t6-,7+/m0/s1
    • InChI Key: IHJMUKVEQZAEKV-NKWVEPMBSA-N
    • SMILES: OC[C@@H]1CCC[C@H]1C(=O)OC

Computed Properties

  • Exact Mass: 158.09432
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
086444-5g
Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate
502650-66-0 >95%
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30593CNY 2021-05-07
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Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate
502650-66-0 >95%
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10549CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
086444-5g
Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate
502650-66-0 >95%
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30593.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
086444-2g
Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate
502650-66-0 >95%
2g
18093.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
086444-1g
Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate
502650-66-0 >95%
1g
10549.0CNY 2021-07-10
TRC
M223125-10mg
Methyl trans-2-Hydroxymethylcyclopentane-1-carboxylate
502650-66-0
10mg
$ 70.00 2022-06-04
TRC
M223125-50mg
Methyl trans-2-Hydroxymethylcyclopentane-1-carboxylate
502650-66-0
50mg
$ 230.00 2022-06-04
TRC
M223125-100mg
Methyl trans-2-Hydroxymethylcyclopentane-1-carboxylate
502650-66-0
100mg
$ 365.00 2022-06-04
abcr
AB361081-1 g
Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate; 95%
502650-66-0
1g
€1,153.10 2022-06-02
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